Cas no 25130-27-2 (2(1H)-Pyrimidinone,3,4-dihydro-4-thioxo-1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-)

2(1H)-Pyrimidinone,3,4-dihydro-4-thioxo-1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)- structure
25130-27-2 structure
Product Name:2(1H)-Pyrimidinone,3,4-dihydro-4-thioxo-1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-
CAS No:25130-27-2
MF:C15H18N2O8S
MW:386.377023220062
CID:280134
PubChem ID:4012030
Update Time:2025-04-19

2(1H)-Pyrimidinone,3,4-dihydro-4-thioxo-1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,3,4-dihydro-4-thioxo-1-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-
    • [3,4-diacetyloxy-5-(2-oxo-4-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methyl acetate
    • AC1N1W36
    • NCIOpen2_009505
    • NSC86474
    • 2-(Acetoxymethyl)-5-(2-oxo-4-thioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3,4-diyl diacetate
    • 55003-25-3
    • DTXSID30398523
    • 2-[[(2S,3R,4S,5S)-3,4-bis(carboxylatomethoxy)-5-(2-oxo-4-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methoxy]acetate
    • starbld0005306
    • 25130-27-2
    • NSC-86474
    • Inchi: 1S/C15H18N2O8S/c1-7(18)22-6-10-12(23-8(2)19)13(24-9(3)20)14(25-10)17-5-4-11(26)16-15(17)21/h4-5,10,12-14H,6H2,1-3H3,(H,16,21,26)
    • InChI Key: VOSWRYRYGCAHQU-UHFFFAOYSA-N
    • SMILES: S=C1C=CN(C(N1)=O)C1C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 386.07844
  • Monoisotopic Mass: 386.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 664
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 153Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.587
  • PSA: 120.47
  • LogP: 0.22980
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